Cas no 65926-00-3 (3-O-Benzyl-α,β-D-mannopyranoside)

• Product Name: 3-O-Benzyl-α,β-D-mannopyranoside
• CAS No: 65926-00-3
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 962818
• PubChem ID: 46783660
• Update Time: 2025-04-19

3-O-Benzyl-α,β-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 3-O-Benzyl-α,β-D-mannopyranoside
• LogP
• (4S,5R)-6-(hydroxymethyl)-4-phenylmethoxyoxane-2,3,5-triol
• 65926-00-3
• AKOS030240792
• 3-O-Benzyl-alpha,beta-D-mannopyranoside
• 3-O-Benzyl-D-threo-hexopyranose
• DTXSID30676257

• Inchi： 1S/C13H18O6/c14-6-9-10(15)12(11(16)13(17)19-9)18-7-8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9?,10-,11?,12+,13?/m1/s1
• InChI Key： FYEFQDXXKFUMOJ-ZZPXGVNTSA-N
• SMILES： O1C(C([C@H]([C@@H](C1CO)O)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 270.11034
• Monoisotopic Mass: 270.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 50-52°C
• Boiling Point: 493.4±45.0 °C at 760 mmHg
• Flash Point: 252.2±28.7 °C
• PSA: 99.38
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-O-Benzyl-α,β-D-mannopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides